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Compound of Interest

Compound Name: 2,4,5-Tribromoimidazole

Cat. No.: B189480 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and commercial availability of 2,4,5-Tribromoimidazole, identified by CAS number 2034-22-2.

This document is intended to serve as a valuable resource for professionals in research and

development.

Chemical Identity and Properties
2,4,5-Tribromoimidazole is a halogenated imidazole derivative. Its core chemical and physical

properties are summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 2034-22-2 [1]

Molecular Formula C₃HBr₃N₂ [1]

Molecular Weight 304.77 g/mol [1]

Appearance Beige-yellow powder [1][2]

Melting Point 217-220 °C (decomposes) [2][3]

SMILES BrC1=NC(Br)=C(Br)N1 [1]

InChI
InChI=1S/C3HBr3N2/c4-1-

2(5)8-3(6)7-1/h(H,7,8)
[4]

logP (Octanol/Water Partition

Coefficient)
2.215 (Calculated) [4]

Water Solubility (log10WS) -3.95 (Calculated) [4]

Synthesis Protocol
A common method for the synthesis of 2,4,5-tribromoimidazole involves the bromination of

imidazole. The following is a general laboratory-scale procedure.[2]

Materials:
Imidazole

Sodium acetate

Acetic acid

Bromine

Experimental Procedure:
In a three-necked flask equipped with a thermostatic separatory funnel, combine imidazole

(0.43 mol), sodium acetate (3.87 mol), and 150 mL of acetic acid.
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Add an additional 100 mL of acetic acid to ensure complete dissolution.

Slowly add bromine (1.28 mol) dropwise through the separatory funnel at room temperature.

It is crucial to control the addition rate to prevent the reaction temperature from exceeding

40°C.

After the complete addition of bromine, continue to stir the reaction mixture for an additional

3 hours at room temperature.

The resulting product, 2,4,5-tribromoimidazole, can then be isolated and purified.
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Synthesis Workflow for 2,4,5-Tribromoimidazole

Reactants:
Imidazole, Sodium Acetate, Acetic Acid

Dissolution in Acetic Acid

Step 1

Slow Dropwise Addition of Bromine
(T < 40°C)

Step 2

Stirring at Room Temperature (3 hours)

Step 3

Isolation and Purification

Step 4

Final Product:
2,4,5-Tribromoimidazole

Final

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4,5-Tribromoimidazole.

Toxicological Profile and Biological Activity
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2,4,5-Tribromoimidazole has been observed to induce poisoning in rats, with effects

characteristic of uncouplers of oxidative phosphorylation.[2] This suggests that the compound

may interfere with the mitochondrial respiratory chain, disrupting the process of ATP synthesis.

However, detailed studies on its specific mechanism of action and signaling pathways are not

extensively available in the public domain.

Safety and Handling
2,4,5-Tribromoimidazole is classified as toxic and irritating.[1]

Hazard Codes: T, Xi[1]

Risk Phrases: R23/24/25 (Toxic by inhalation, in contact with skin and if swallowed),

R36/37/38 (Irritating to eyes, respiratory system and skin)[1]

Safety Phrases: S22 (Do not breathe dust), S26 (In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice), S36/37/39 (Wear suitable

protective clothing, gloves and eye/face protection), S45 (In case of accident or if you feel

unwell, seek medical advice immediately)[1]

It is recommended to handle this compound in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Store in

a refrigerator at +4 °C.[1]
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Logical Relationships of CAS 2034-22-2

CAS 2034-22-2

2,4,5-Tribromoimidazole

identifies

Chemical & Physical Properties

has

Synthesis Protocols

can be synthesized via

Potential Biological Activity
(Uncoupler of Oxidative Phosphorylation)

exhibits

Commercial Suppliers

is available from

Click to download full resolution via product page

Caption: Logical relationships of CAS 2034-22-2.

Commercial Suppliers
2,4,5-Tribromoimidazole is available from a variety of chemical suppliers. The following table

lists some of the known suppliers. Please note that availability and purity may vary.
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Supplier

Accela ChemBio Co.,Ltd.[2]

AK Scientific, Inc.[1]

Ambeed, Inc.[1]

Capot Chemical Co., Ltd.[1]

Career Henan Chemical Co.[2]

CM Fine Chemicals[1]

Dayang Chem (Hangzhou) Co.,Ltd.[1][5]

DSL Chemicals (Shanghai) Co., Ltd.[1]

Jinan Finer Chemical Co., Ltd.[5]

Leap Chem Co., Ltd.[1]

Santa Cruz Biotechnology, Inc.[1]

SAGECHEM LIMITED[5]

Shandong SanYoung Industry Co., Ltd.[1]

Shanghai Sinch Parmaceuticals Tech. Co. Ltd.[2]

Sigma-Aldrich

Simagchem Corporation[1][5]

TargetMol Chemicals Inc.[2]

Wanko Chemical Co., Ltd.[1]

Xiamen Aeco Chemical Industrial Co., Ltd[5]

Xiamen Equation Chemical Co.,Ltd.[1]

Xiamen Hisunny Chemical Co., Ltd.[1]

Xingrui Industry Co., Limited[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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